7-[4-[[6-(3,5-Dimethylpyrazol-1-yl)pyrimidin-4-yl]oxymethyl]piperidin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]oxymethyl]piperidin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C23H28N8O/c1-15-11-23(31-21(26-15)10-17(3)28-31)29-7-5-19(6-8-29)13-32-22-12-20(24-14-25-22)30-18(4)9-16(2)27-30/h9-12,14,19H,5-8,13H2,1-4H3
• InChI Key: STICYZWBTCHYBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)OCC3CCN(CC3)C4=CC(=NC5=CC(=NN54)C)C)C
• Molecular Formula: C23H28N8O
• Molecular Weight: 432.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including pyrazole and pyrimidine rings, which are common in many biologically active compounds.

Molecular Structure Analysis

The molecule contains several cyclic structures, including a pyrazole and a pyrimidine ring. These rings are part of a larger polycyclic structure, which also includes a piperidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups can make a compound soluble in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many compounds with similar structures are kinase inhibitors, blocking the activity of proteins involved in cell signaling.

Future Directions

Future research could involve further exploration of the compound’s biological activity, potential uses in medicine, and methods for its synthesis.